Cas no 886924-11-4 (2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole)

• Product Name: 2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole
• CAS No: 886924-11-4
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5476853
• Update Time: 2025-06-10

2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfonyl-1-[(2-methylphenyl)methyl]benzimidazole
• 2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole

• Inchi： 1S/C17H18N2O2S/c1-3-22(20,21)17-18-15-10-6-7-11-16(15)19(17)12-14-9-5-4-8-13(14)2/h4-11H,3,12H2,1-2H3
• InChI Key： CQYNOADDYOJJKJ-UHFFFAOYSA-N
• SMILES： C1(S(CC)(=O)=O)N(CC2=CC=CC=C2C)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole

Comprehensive Analysis of 2-(Ethanesulfonyl)-1-(2-Methylphenyl)Methyl-1H-1,3-Benzodiazole (CAS No. 886924-11-4)

2-(Ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole (CAS No. 886924-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzodiazole derivative is characterized by its unique molecular structure, which combines a benzodiazole core with an ethanesulfonyl group and a 2-methylphenyl substituent. Such structural features make it a promising candidate for various applications, including drug development and advanced material synthesis.

The compound's CAS number 886924-11-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole synthesis" or "benzodiazole derivatives applications" to explore its potential. Recent trends indicate growing interest in its role as a pharmacological intermediate, particularly in the design of novel therapeutic agents targeting inflammation and metabolic disorders.

One of the most frequently asked questions about this compound revolves around its physicochemical properties. Studies reveal that 2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole exhibits moderate solubility in polar organic solvents, which is advantageous for formulation processes. Its stability under ambient conditions further enhances its utility in industrial and laboratory settings. Keywords like "benzodiazole solubility" and "ethanesulfonyl stability" are commonly associated with such inquiries.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for CAS 886924-11-4 to minimize environmental impact. This aligns with global efforts to reduce hazardous byproducts in chemical manufacturing. Searches for "eco-friendly benzodiazole synthesis" reflect this shift in priorities. Additionally, the compound's potential as a fluorescence probe in bioimaging has sparked interest, with queries like "benzodiazole fluorescence applications" trending in academic circles.

The 2-methylphenyl moiety in this compound contributes to its lipophilicity, a property critical for membrane permeability in drug delivery systems. This has led to increased searches for "lipophilic benzodiazole derivatives" among medicinal chemists. Furthermore, the ethanesulfonyl group's electron-withdrawing effects are under scrutiny for their role in modulating the compound's reactivity, as evidenced by queries such as "sulfonyl group effects on benzodiazole."

From a commercial perspective, 2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole is listed in catalogs of fine chemical suppliers, often under the abbreviated name "ESM-BD." Procurement-related searches like "buy CAS 886924-11-4" or "ESM-BD supplier" highlight its demand in niche markets. Analytical methods for its quantification, such as HPLC and LC-MS, are also frequently discussed, with terms like "benzodiazole analytical techniques" appearing in technical forums.

In summary, 2-(ethanesulfonyl)-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole (CAS No. 886924-11-4) represents a versatile chemical entity with multifaceted applications. Its structural complexity and functional diversity continue to inspire research across disciplines, from medicinal chemistry to materials engineering. As scientific exploration progresses, this compound is poised to play an increasingly prominent role in addressing contemporary challenges in health and technology.